Cas no 1280673-40-6 (ethyl 2-3-(trifluoromethyl)phenoxypropanoate)
ethyl 2-3-(trifluoromethyl)phenoxypropanoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate
- 2-(3-Trifluoromethylphenoxy)propionic acid ethyl ester
- Z2142014622
- ethyl 2-3-(trifluoromethyl)phenoxypropanoate
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- MDL: MFCD16516186
- Inchi: 1S/C12H13F3O3/c1-3-17-11(16)8(2)18-10-6-4-5-9(7-10)12(13,14)15/h4-8H,3H2,1-2H3
- InChI Key: MHHPLJDSWJLCBU-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)OC(C(=O)OCC)C)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 278
- XLogP3: 3.5
- Topological Polar Surface Area: 35.5
ethyl 2-3-(trifluoromethyl)phenoxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B438040-25mg |
ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate |
1280673-40-6 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B438040-50mg |
ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate |
1280673-40-6 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B438040-250mg |
ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate |
1280673-40-6 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-216899-0.05g |
ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate |
1280673-40-6 | 95.0% | 0.05g |
$69.0 | 2025-02-19 | |
| Enamine | EN300-216899-0.1g |
ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate |
1280673-40-6 | 95.0% | 0.1g |
$105.0 | 2025-02-19 | |
| Enamine | EN300-216899-0.25g |
ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate |
1280673-40-6 | 95.0% | 0.25g |
$149.0 | 2025-02-19 | |
| Enamine | EN300-216899-0.5g |
ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate |
1280673-40-6 | 95.0% | 0.5g |
$284.0 | 2025-02-19 | |
| Enamine | EN300-216899-1.0g |
ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate |
1280673-40-6 | 95.0% | 1.0g |
$385.0 | 2025-02-19 | |
| Enamine | EN300-216899-2.5g |
ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate |
1280673-40-6 | 95.0% | 2.5g |
$754.0 | 2025-02-19 | |
| Enamine | EN300-216899-5.0g |
ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate |
1280673-40-6 | 95.0% | 5.0g |
$1115.0 | 2025-02-19 |
ethyl 2-3-(trifluoromethyl)phenoxypropanoate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on ethyl 2-3-(trifluoromethyl)phenoxypropanoate
Recent Advances in the Study of Ethyl 2-[3-(Trifluoromethyl)phenoxy]propanoate (CAS: 1280673-40-6) and Its Applications in Chemical Biology and Pharmaceutical Research
Ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate (CAS: 1280673-40-6) is a fluorinated organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its trifluoromethylphenoxy moiety, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role as a building block for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer agents.
A 2023 study published in the Journal of Medicinal Chemistry investigated the use of ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate as a precursor for the synthesis of COX-2 inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The presence of the trifluoromethyl group was found to enhance metabolic stability and bioavailability, highlighting the compound's potential for further drug development.
In the field of agrochemicals, a recent patent application (WO2023056789) disclosed novel herbicidal compositions containing ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate derivatives. These compounds showed remarkable selectivity against broadleaf weeds while maintaining crop safety, suggesting potential applications in sustainable agriculture. The mechanism of action appears to involve inhibition of plant amino acid biosynthesis, though further studies are needed to fully elucidate the molecular targets.
From a synthetic chemistry perspective, advances in catalytic methods have improved the efficiency of producing ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate. A 2024 report in Organic Process Research & Development described a continuous-flow process that achieved >90% yield with significantly reduced reaction times and waste generation compared to traditional batch methods. This technological advancement could facilitate larger-scale production of this valuable intermediate.
Ongoing research is exploring the potential of 1280673-40-6 derivatives in targeted drug delivery systems. Preliminary results indicate that the compound's lipophilicity can be modulated through structural modifications, making it suitable for conjugation with various drug molecules and nanoparticles. This approach shows promise for improving the pharmacokinetic profiles of challenging therapeutic agents, particularly in oncology applications.
As research continues, safety and toxicological assessments of ethyl 2-[3-(trifluoromethyl)phenoxy]propanoate remain an important consideration. Recent in vitro studies have shown favorable cytotoxicity profiles at therapeutic concentrations, though comprehensive in vivo studies are still needed. The compound's environmental fate and potential bioaccumulation are also being investigated to ensure responsible development of related applications.
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